16-[4-[4-(4,5-dihydroxy-3-methoxy-6-methyloxan-2-yl)oxy-2-hydroxy-5-methyl-6-propan-2-yloxan-2-yl]-3-hydroxypentan-2-yl]-8-hydroxy-3,15-dimethoxy-5,7,9,11-tetramethyl-1-oxacyclohexadeca-3,5,11,13-tetraen-2-one

Specification

• CAS No.: 91021-66-8
• Molecular Formula: C42H70O13
• Molecular Weight: 783.0 g/mol
• IUPAC Name: (3E,5E,11E,13Z)-16-[4-[4-(4,5-dihydroxy-3-methoxy-6-methyloxan-2-yl)oxy-2-hydroxy-5-methyl-6-propan-2-yloxan-2-yl]-3-hydroxypentan-2-yl]-8-hydroxy-3,15-dimethoxy-5,7,9,11-tetramethyl-1-oxacyclohexadeca-3,5,11,13-tetraen-2-one
• Standard InChI: InChI=1S/C42H70O13/c1-21(2)37-26(7)32(53-41-39(51-13)36(46)35(45)29(10)52-41)20-42(48,55-37)28(9)34(44)27(8)38-30(49-11)16-14-15-22(3)17-24(5)33(43)25(6)18-23(4)19-31(50-12)40(47)54-38/h14-16,18-19,21,24-30,32-39,41,43-46,48H,17,20H2,1-13H3/b16-14-,22-15+,23-18+,31-19+
• Standard InChI Key: KFLYTTUTONVURR-GHKSDBGUSA-N
• Isomeric SMILES: CC1C/C(=C/C=C\C(C(OC(=O)/C(=C\C(=C\C(C1O)C)\C)/OC)C(C)C(C(C)C2(CC(C(C(O2)C(C)C)C)OC3C(C(C(C(O3)C)O)O)OC)O)O)OC)/C
• SMILES: CC1CC(=CC=CC(C(OC(=O)C(=CC(=CC(C1O)C)C)OC)C(C)C(C(C)C2(CC(C(C(O2)C(C)C)C)OC3C(C(C(C(O3)C)O)O)OC)O)O)OC)C
• Canonical SMILES: CC1CC(=CC=CC(C(OC(=O)C(=CC(=CC(C1O)C)C)OC)C(C)C(C(C)C2(CC(C(C(O2)C(C)C)C)OC3C(C(C(C(O3)C)O)O)OC)O)O)OC)C
• Appearance: Solid powder

Introduction

Chemical Identity and Structural Features

Molecular Composition

Leucanicidin has the molecular formula C₄₂H₇₀O₁₃ and a molecular weight of 783.0 g/mol. The IUPAC name reflects its intricate structure: a 16-membered macrolide (1-oxacyclohexadeca-3,5,11,13-tetraen-2-one) substituted with hydroxyl, methoxy, methyl, and glycosyl groups. Key features include:

• A central lactone ring with conjugated double bonds at positions 3,5,11,13.

• A methyl-rhamnosyl moiety (4,5-dihydroxy-3-methoxy-6-methyloxan-2-yl) linked via an ether bond to the macrolide core.

• Multiple hydroxyl and methoxy groups contributing to polarity and hydrogen-bonding capacity.

Table 1: Key Physicochemical Properties

Property	Value
Molecular Formula	C₄₂H₇₀O₁₃
Molecular Weight	783.0 g/mol
XLogP3	5.5
Hydrogen Bond Donors	5
Hydrogen Bond Acceptors	13
Solubility	Ethanol, methanol, DMF, DMSO

Stereochemical Complexity

The compound’s bioactivity is highly dependent on its stereochemistry. Nuclear magnetic resonance (NMR) and mass spectrometry (MS) analyses reveal:

• Four double bonds in the lactone ring (3E,5E,11E,13Z), confirmed by NOESY correlations.

• Eight stereocenters in the methyl-rhamnosyl sugar moiety, critical for target binding.

• Three axial hydroxyl groups on the macrolide core, which participate in intra-molecular hydrogen bonding.

Biosynthesis and Enzymatic Modifications

Origin in Streptomyces and Kitasatospora

Leucanicidin is produced by soil-dwelling actinomycetes, including Streptomyces halstedii and Kitasatospora sp. MBT66. Biosynthesis involves:

• Polyketide synthase (PKS) pathways generating the macrolide backbone.

• Post-PKS modifications: Glycosylation by a methyl-rhamnosyl transferase (LeuB) and O-methyltransferase (LeuA).

Enzymatic Promiscuity

In Kitasatospora sp. MBT66, LeuA and LeuB catalyze methyl-rhamnosylation of both leucanicidin and phenazine derivatives (endophenasides), demonstrating rare substrate flexibility. This dual functionality suggests evolutionary optimization for diverse secondary metabolite production.

Table 2: Key Enzymes in Leucanicidin Biosynthesis

Enzyme	Function	Substrate Specificity
LeuA	Sugar-O-methyltransferase	L-rhamnose
LeuB	Glycosyltransferase	Macrolides, phenazines

Biological Activity and Mechanism of Action

Insecticidal and Nematocidal Effects

Leucanicidin exhibits broad-spectrum activity against lepidopteran larvae (e.g., Leucania separata) and parasitic nematodes. Key findings include:

• LC₅₀ of 0.8 µg/mL against L. separata fourth-instar larvae.

• No cross-resistance with benzimidazoles, levamisole, or avermectins, indicating a novel mechanism.

Inhibition of Vacuolar ATPases (V-ATPases)

The compound targets V-ATPases, proton pumps critical for intracellular pH regulation. Structural studies show:

• The methyl-rhamnosyl group binds to the V₀ subunit of V-ATPase, disrupting proton translocation.

• Compared to bafilomycin A1 (a related macrolide), leucanicidin’s glycosylation enhances tissue permeability in insects.

Applications and Research Frontiers

Agricultural Uses

Leucanicidin’s eco-friendly profile and low vertebrate toxicity make it a candidate for:

• Integrated pest management (IPM) systems targeting pesticide-resistant insects.

• Nematode control in crops like tomatoes and soybeans.

Stability and Practical Considerations

Synthetic Accessibility

Total synthesis remains impractical due to the compound’s stereochemical complexity. Current production relies on fermentation of engineered Streptomyces strains.